N-(2,4-difluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(5-phenyltetrazol-2-yl)acetamide
• InChI: InChI=1S/C15H11F2N5O/c16-11-6-7-13(12(17)8-11)18-14(23)9-22-20-15(19-21-22)10-4-2-1-3-5-10/h1-8H,9H2,(H,18,23)
• InChI Key: CUNCMWZAFQMNJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(N=N2)CC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C15H11F2N5O
• Molecular Weight: 315.28 g/mol

Description

N-(2,4-difluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide, also known as DFTA, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is not fully understood, but studies have shown that it can modulate various signaling pathways, including the MAPK/ERK pathway and the NF-κB pathway. Additionally, this compound has been shown to inhibit the activity of various enzymes, including COX-2 and MMP-9, which play a role in cancer and inflammation.
Biochemical and Physiological Effects
Studies have shown that this compound can induce apoptosis in cancer cells and inhibit the migration and invasion of cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and inhibiting the activity of inflammatory enzymes. Furthermore, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,4-difluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide in lab experiments include its high purity, good yields, and potential therapeutic properties. However, the limitations of using this compound in lab experiments include its limited solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide, including:
1. Further studies to understand its mechanism of action and signaling pathways.
2. Preclinical studies to determine its efficacy in various disease models.
3. Development of novel formulations to improve its solubility and bioavailability.
4. Clinical trials to determine its safety and efficacy in humans.
5. Studies to determine its potential use as a diagnostic tool for cancer and other diseases.
Conclusion
In conclusion, this compound is a novel compound that has gained significant attention in scientific research due to its potential therapeutic properties. It has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research. Further research is needed to fully understand the potential of this compound as a therapeutic agent.

Synthesis Methods

N-(2,4-difluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide can be synthesized using various methods, including the reaction of 2,4-difluoroaniline with 5-phenyltetrazole in the presence of acetic anhydride and triethylamine. Another method involves the reaction of 2,4-difluoroaniline with 5-phenyltetrazole in the presence of potassium carbonate and acetic acid. These methods have been optimized to yield high purity this compound with good yields.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide has been extensively studied for its potential therapeutic properties in various fields of research, including cancer, inflammation, and neurodegenerative diseases. Studies have shown that this compound has anti-cancer properties and can inhibit the growth and proliferation of cancer cells. Additionally, this compound has been shown to have anti-inflammatory properties, which can be beneficial in the treatment of various inflammatory diseases. Furthermore, this compound has been studied for its potential neuroprotective effects and has shown promising results in preclinical studies.